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Compound of Interest

Tetrakis(1-methoxy-2-
Compound Name: ]
propoxy)silane

Cat. No.: B101333

This technical guide provides a comprehensive overview of the physical, chemical, and safety
data for Tetrakis(1-methoxy-2-propoxy)silane, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identity and Structure

Tetrakis(1-methoxy-2-propoxy)silane is a silicate ester characterized by a central silicon
atom bonded to four 1-methoxy-2-propoxy groups.

Molecular Structure:
Caption: Molecular structure of Tetrakis(1-methoxy-2-propoxy)silane.

Physicochemical Data

The following tables summarize the key physical and chemical properties of Tetrakis(1-
methoxy-2-propoxy)silane.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula C16H3608Si [1112][3]
Molecular Weight 384.54 g/mol [11[2][3]
CAS Number 18407-95-9 [1][21[3]
Appearance Clear liquid [1]

Odor Characteristic [1]

Boiling Point 158 °C [3114]
Density 1.01 g/cm3 [3114]

Flash Point >110 °C [4]

) . Reacts slowly with
Hydrolytic Sensitivity ] [3]
moisture/water

Table 2: Chemical Identifiers

Identifier Value

Silicic acid, tetrakis(2-methoxy-1-methylethyl)
Synonyms ester; Silicon tetramethoxypropoxide; Isopropyl

orthosilicate, 1-methoxy-

EINECS 606-018-0

PubChem CID 86722

Reactivity and Stability

Tetrakis(1-methoxy-2-propoxy)silane is stable under standard conditions.[1] However, it
undergoes slow hydrolysis in the presence of moisture or water, liberating 1-methoxy-2-
propanol and eventually forming silicon dioxide.[1] This reactivity is central to its applications in
sol-gel processes and as a crosslinking agent. The hydrolysis and subsequent condensation
reactions are catalyzed by both acids and bases.
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The overall hydrolysis and condensation process can be visualized as follows:
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Caption: Hydrolysis and condensation pathway of Tetrakis(1-methoxy-2-propoxy)silane.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Tetrakis(1-methoxy-2-
propoxy)silane is not readily available in the public domain, a general method for the
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preparation of tetraalkoxysilanes involves the reaction of silicon tetrachloride with the
corresponding alcohol.

General Synthesis of Tetraalkoxysilanes:

A common laboratory-scale synthesis involves the dropwise addition of silicon tetrachloride
(SiCls) to a cooled, stirred solution of the desired alcohol (in this case, 1-methoxy-2-propanol)
in an inert, anhydrous solvent such as toluene or hexane. An acid scavenger, typically a tertiary
amine like pyridine or triethylamine, is added to neutralize the hydrogen chloride byproduct.
The reaction is usually carried out under an inert atmosphere (e.g., nitrogen or argon) to
prevent premature hydrolysis. After the addition is complete, the reaction mixture is typically
stirred at room temperature or gently heated to ensure complete reaction. The resulting salt
byproduct is then removed by filtration, and the product, Tetrakis(1-methoxy-2-
propoxy)silane, is isolated and purified by fractional distillation under reduced pressure.

Spectroscopic Data (Representative)

Specific spectroscopic data for Tetrakis(1-methoxy-2-propoxy)silane is not available.
However, the following tables provide expected chemical shifts and absorption bands based on
the known values for its constituent functional groups.

Table 3: Predicted *H NMR Chemical Shifts

Protons Predicted Chemical Shift (6, ppm)
Si-O-CH 3.8-42
CH-CHs 35-40
O-CH2-0 3.3-3.6
O-CHs 3.2-34
CH-CHs 1.1-1.3

Table 4: Predicted 3C NMR Chemical Shifts
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Carbon Predicted Chemical Shift (8, ppm)
Si-O-CH 70-75
CH-CHs 75 -80
O-CH2-0 70-75
O-CHs 55 -60
CH-CHs 15-20

Table 5: Predicted IR Absorption Bands

Bond Wavenumber (cm—?) Intensity
C-H stretch (alkane) 2850 - 3000 Strong
Si-O-C stretch 1050 - 1150 Strong, Broad
C-O-C stretch (ether) 1070 - 1150 Strong

Applications in Research and Development

While specific applications for Tetrakis(1-methoxy-2-propoxy)silane are not extensively
documented, its chemical nature as a functionalized alkoxysilane suggests its utility in several
areas of research and drug development.

e Sol-Gel Processes: Its ability to hydrolyze and condense makes it a suitable precursor for
the formation of silica-based matrices. These matrices can be used for the encapsulation of
therapeutic agents, enabling controlled and sustained drug release.[5]

o Surface Modification: The silane can be used to modify the surfaces of various materials,
including nanoparticles and biomedical implants. This can improve biocompatibility, alter
surface energy, and provide sites for further functionalization.

o Crosslinking Agent: It can act as a crosslinker in the synthesis of silicone-based polymers
and hydrogels, which have applications in tissue engineering and as medical adhesives.
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e Drug Delivery Systems: Functionalized alkoxysilanes are employed in the development of
smart drug delivery systems.[6][7] The properties of the resulting silica network can be tuned
to respond to specific stimuli, such as pH, for targeted drug release.

Safety and Handling

Table 6: Hazard Information

Hazard Description

Eye Irritation May cause eye irritation.[1]

Skin Irritation May cause skin irritation.[1]

Inhalation May cause irritation to the respiratory tract.[1]
Ingestion May be harmful if swallowed.[1]

Handling and Storage:

« Handling: Avoid contact with eyes, skin, and clothing. Do not breathe vapors or mist.[1] Use
with adequate ventilation.

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[1] Store away
from heat, sparks, and open flames.[1]

¢ Incompatible Materials: Oxidizing agents.[1]
First Aid Measures:

 After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 After skin contact: Wash off with soap and plenty of water.
 After inhalation: Move the person into fresh air.

o After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.
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Disposal Considerations

Dispose of contents/container in accordance with local/regional/national/international
regulations. Avoid release to the environment.[1]

This guide provides a summary of the available technical data for Tetrakis(1-methoxy-2-
propoxy)silane. For detailed and up-to-date safety information, always refer to the latest
Safety Data Sheet (SDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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